Cas no 1353993-82-4 (((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid)

• Product Name: ((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid
• CAS No: 1353993-82-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 2158263
• Update Time: 2025-05-19

((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• ((R)-1-benzyl-pyrrolidin-3-ylamino)-acetic acid
• (R)-2-((1-Benzylpyrrolidin-3-yl)amino)acetic acid
• AM95155
• ((R)-1-benzylpyrrolidin-3-ylamino)acetic acid
• ((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid

• Inchi： 1S/C13H18N2O2/c16-13(17)8-14-12-6-7-15(10-12)9-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,16,17)/t12-/m1/s1
• InChI Key： OTPDPDXRAROCOJ-GFCCVEGCSA-N
• SMILES： OC(CN[C@H]1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid

((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid (CAS No. 1353993-82-4): A Comprehensive Overview

((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid (CAS No. 1353993-82-4) is a specialized chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and benzyl substitution, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its structural features make it particularly valuable for designing enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

The growing interest in ((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid is driven by its potential applications in drug discovery, particularly in targeting neurological disorders and metabolic diseases. Researchers are increasingly exploring its role in the development of small-molecule therapeutics, leveraging its chiral center for enhanced selectivity and efficacy. The compound's acetic acid moiety further enhances its versatility, allowing for easy derivatization and conjugation with other functional groups.

In recent years, the demand for chiral building blocks like ((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid has surged, fueled by advancements in asymmetric synthesis and the need for enantiomerically pure compounds. This trend aligns with the broader shift toward precision medicine, where the stereochemistry of drug molecules plays a pivotal role in their biological activity. The compound's CAS No. 1353993-82-4 is frequently cited in patent literature, underscoring its commercial and scientific relevance.

From a synthetic perspective, ((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid is typically prepared via stereoselective methods, ensuring high enantiomeric purity. Its pyrrolidin-3-ylamino scaffold is a common motif in many FDA-approved drugs, making it a valuable template for medicinal chemists. The compound's benzyl group also contributes to its lipophilicity, which can be tailored to optimize drug-like properties such as permeability and metabolic stability.

The applications of ((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid extend beyond pharmaceuticals. It is also employed in agrochemical research, where its structural features are exploited to develop novel pesticides and herbicides. Additionally, its use in bioconjugation strategies has opened new avenues for creating targeted therapies and diagnostic tools. The compound's versatility and adaptability make it a cornerstone in modern chemical research.

Market dynamics for ((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid reflect its growing importance. With the rise of custom synthesis and contract research organizations (CROs), the availability of high-quality chiral intermediates has become critical. Suppliers and manufacturers are increasingly focusing on scalable and cost-effective production methods to meet the demands of academia and industry. The compound's CAS No. 1353993-82-4 is often a key identifier in procurement databases, highlighting its commercial viability.

In conclusion, ((R)-1-Benzyl-pyrrolidin-3-ylamino)-acetic acid (CAS No. 1353993-82-4) represents a vital tool in the toolkit of chemists and researchers. Its unique structural attributes, coupled with its broad applicability, ensure its continued relevance in drug discovery and beyond. As the field of chiral chemistry evolves, this compound is poised to play an even more significant role in shaping the future of science and medicine.